Cas no 91307-31-2 (5H-Tetrazole-5-thione, 1-(2,5-dihydroxyphenyl)-1,2-dihydro-)

• Product Name: 5H-Tetrazole-5-thione, 1-(2,5-dihydroxyphenyl)-1,2-dihydro-
• CAS No: 91307-31-2
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 1968510
• PubChem ID: 135665132
• Update Time: 2025-04-21

5H-Tetrazole-5-thione, 1-(2,5-dihydroxyphenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1-(2,5-dihydroxyphenyl)-1,2-dihydro-
• 2-(5-sulfanylidenetetrazolidin-1-yl)cyclohexa-2,5-diene-1,4-dione
• YEPOQJIKXBPGFJ-UHFFFAOYSA-N
• SCHEMBL10725314
• DTXSID60549743
• 91307-31-2

• Inchi： 1S/C7H6N4O2S/c12-4-1-2-6(13)5(3-4)11-7(14)8-9-10-11/h1-3,12-13H,(H,8,10,14)
• InChI Key： YEPOQJIKXBPGFJ-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 210.02114662Da
• Monoisotopic Mass: 210.02114662Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų